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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

An in-depth technical guide on the safety data sheet for Hexachloroethane-13C is presented

below, tailored for researchers, scientists, and drug development professionals. This guide

summarizes key safety data, outlines safe handling protocols, and provides visual aids for

quick reference.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Hexachloroethane. While this data

is for the unlabeled compound, it is the most relevant and comprehensive information available

for safety assessment of Hexachloroethane-13C.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₂Cl₆[1][2]

Molecular Weight 236.74 g/mol [1]

Appearance
Colorless to white crystals with a camphor-like

odor[3]

Melting Point 185 °C (sublimes)[1]

Boiling Point Sublimes at 186 °C @ 777 mmHg[1]

Vapor Pressure 0.21 mmHg @ 20 °C[1]

Vapor Density 8.16 (Air = 1)[1]

Specific Gravity/Density 2.091 g/cm³[1]

Solubility in Water Insoluble[1]

log Pow 4.14[4]

Table 2: Toxicological Data

Parameter Value Species Route

LD50 4460 mg/kg[1][5] Rat Oral

LD50 32 g/kg[1][5] Rabbit Dermal

LC50 (96h) 0.84 mg/L[6]

Rainbow Trout

(Oncorhynchus

mykiss)

-

LC50 (48h) 1.36 mg/L[6]
Water Flea (Daphnia

magna)
-

ErC50 (72h) 0.88 mg/L[6]

Algae

(Pseudokirchneriella

subcapitata)

-

Table 3: Occupational Exposure Limits
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Organization Limit

OSHA PEL 1 ppm (skin)[3]

ACGIH TLV
A3 - Confirmed animal carcinogen with unknown

relevance to humans[1]

NIOSH REL Ca TWA 1 ppm (10 mg/m³) [skin][3]

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are based on standard safety data sheet recommendations for handling

Hexachloroethane.

1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin exposure.[1]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.[1] All handling of the solid

should be done in a well-ventilated area or a chemical fume hood.[1][7]

2. Handling and Storage

Handling: Avoid breathing dust and contact with skin and eyes.[7][8] Wash thoroughly after

handling.[1] Avoid generating dust.[1]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][7] Keep

away from incompatible materials such as strong oxidizing agents, strong bases, and metals.

[1]

3. Accidental Release Measures
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Spill Cleanup: Clean up spills immediately. Sweep up the material and place it into a suitable

container for disposal.[1] Avoid generating dusty conditions.[1] Do not let the chemical enter

the environment.[1]

4. First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.[1]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[1]

Inhalation: Get medical aid immediately. Remove from exposure and move to fresh air

immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[1]

5. Disposal Considerations

Dispose of waste in accordance with local, regional, and national regulations. Contact a

licensed professional waste disposal service.[5][8]

Visualized Workflow
The following diagram illustrates a logical workflow for the safe handling of Hexachloroethane-
13C in a research setting.

Caption: Safe handling workflow for Hexachloroethane-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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